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Compound of Interest

Compound Name: Perfluorooct-1-ene

Cat. No.: B1351128

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Perfluorooct-1-ene (CAS No. 357-53-9), a perfluorinated alkene. Adherence to these
procedures is essential to ensure laboratory safety and minimize environmental impact.
Perfluorooct-1-ene is a flammable liquid that can cause skin and eye irritation, and may cause
respiratory irritation. As a member of the per- and polyfluoroalkyl substances (PFAS) family, it
requires specialized handling and disposal protocols.

Immediate Safety and Personal Protective
Equipment (PPE)

Engineering controls, such as a certified chemical fume hood, are the primary means of
controlling exposure. Personal protective equipment serves as a crucial secondary barrier.

Recommended Personal Protective Equipment:
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Specification/Standa
Body Part PPE Type q Notes
r

Perfluorinated
compounds
demonstrate high
chemical resistance.
While specific
breakthrough time
data for Perfluorooct-
1-ene is not readily
available, Viton® and
Butyl rubber gloves
are generally
recommended for
handling halogenated

Chemical-resistant Viton® or Butyl and aliphatic

gloves Rubber hydrocarbons.[1][2][3]
It is critical to consult

Hands

the glove
manufacturer's
specific chemical
resistance data and to
inspect gloves for any
signs of degradation
before and during use.
For incidental contact,
nitrile gloves may be
used, but should be
replaced immediately

upon splash contact.

A full-face shield

Safety goggles with should be worn over
_ _ ANSI Z87.1 (US) or
Eyes/Face side shields or a full- safety goggles when
_ EN 166 (EU) _ o
face shield there is a significant

risk of splashing.
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A fully fastened lab
coat made of cotton or
other flame-resistant

material is essential.

Flame-resistant lab For larger quantities
Skin/Body coat or chemical- NFPA 2112 or tasks with a higher
resistant suit risk of splashing, a

chemical-resistant
apron or suit should
be worn over the lab

coat.

Respirators should be
used when
engineering controls
are not sufficient to
NIOSH or EN 14387 maintain exposure

approved below occupational

Air-purifying respirator
Respiratory with organic vapor

cartridges o
exposure limits, or

during spill cleanup. A
proper fit test is

required before use.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Perfluorooct-1-ene in a laboratory setting.
1. Preparation:

o Ensure a certified chemical fume hood is operational and the sash is at the appropriate
working height.

o Assemble all necessary equipment (e.g., glassware, stir plates, syringes) inside the fume
hood.

» Verify that a Class B fire extinguisher (for flammable liquids) and a spill kit are readily
accessible.

» Don all required personal protective equipment as outlined in the table above.

2. Handling and Dispensing:
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Ground and bond all metal containers and equipment to prevent the buildup of static
electricity, which can be an ignition source.

When transferring the liquid, do so slowly and carefully to minimize splashing and vapor
generation.

Use a calibrated dispensing system, such as a syringe pump or a properly grounded
dispensing pump, for accurate and safe transfer.

Keep containers of Perfluorooct-1-ene tightly sealed when not in use.

. Experimental Procedure:

Perform all manipulations of Perfluorooct-1-ene within the chemical fume hood.

If heating is required, use a controlled heating source such as a heating mantle or an oil
bath. Never use an open flame.

Continuously monitor the experiment for any signs of leakage, temperature fluctuations, or
other unexpected events.

. Post-Experiment and Cleanup:

Quench any reactions and neutralize any reactive byproducts according to your specific
experimental protocol.

Clean all glassware and equipment that has come into contact with Perfluorooct-1-ene with
an appropriate solvent. Collect the solvent rinse as hazardous waste.

Wipe down the work surface of the fume hood with a suitable solvent and absorbent pads.
Dispose of all cleaning materials as hazardous waste.

Remove PPE in a manner that avoids contaminating your skin or clothing. Dispose of single-
use PPE as hazardous waste. Reusable PPE should be decontaminated according to the
manufacturer's instructions.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Perfluorooct-1-ene and all materials contaminated with it are considered hazardous waste
and must be disposed of according to institutional, local, and national regulations.

e \Waste Collection:

o Collect all liquid waste containing Perfluorooct-1-ene in a dedicated, properly labeled,
and sealed hazardous waste container.
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o Solid waste, including contaminated gloves, absorbent pads, and pipette tips, should be
collected in a separate, clearly labeled hazardous waste container.

e Disposal Methods:

o Incineration: High-temperature incineration is a potential disposal method for PFAS-
containing waste, though it is still under evaluation by environmental agencies for its
effectiveness and potential byproducts.

o Hazardous Waste Landfill: Disposal in a licensed hazardous waste landfill is another
option. However, there are concerns about the potential for long-term environmental
contamination from leaching.

o Consult with your institution's environmental health and safety (EHS) department for
specific guidance on the approved disposal pathways for PFAS waste.

Emergency Procedures
e Spill:
o Evacuate the immediate area and alert others.

o If the spill is small and you are trained to do so, contain the spill with an absorbent material
from a chemical spill kit.

o For larger spills, or if you are not comfortable cleaning it up, evacuate the area and contact
your institution's EHS or emergency response team.

o Fire:
o If afire occurs, and it is safe to do so, use a Class B fire extinguisher.

o If the fire is large or spreading, activate the fire alarm, evacuate the area, and call
emergency services.

o First Aid:
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o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove contaminated clothing. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.
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Workflow for Safe Handling of Perfluorooct-1-ene

Preparation
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Confirm Emergency Equipment Availability
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Handling & Experiment

Ground and Bond Equipment

Transfer Chemical Safely

Cleanup & Disposal

Quench Reactions & Neutralize

Emergency Response

Follow Spill Protocol Administer First Aid

Collect All Waste as Hazardous
Doff PPE Correctly
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v
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Caption: Logical workflow for the safe handling of Perfluorooct-1-ene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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